Cas no 5247-21-2 (2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)propane-1,3-diol)
5247-21-2 structure
Product Name:2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)propane-1,3-diol
CAS No:5247-21-2
MF:C14H31NO3
MW:261.400844812393
CID:1577668
PubChem ID:1949110
Update Time:2025-04-21
2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)propane-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)propane-1,3-diol
- 1,3-Propanediol, 2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)-
- 2-[Bis-(3-methyl-butyl)-amino]-2-hydroxymethyl-propane-1,3-diol
- 2-(DIISOPENTYLAMINO)-2-(HYDROXYMETHYL)-1,3-PROPANEDIOL
- STK440881
- AKOS000629744
- MLS000711385
- BRD-K55071461-001-08-5
- CHEMBL1565126
- 2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)-1,3-propanediol
- 5247-21-2
- SMR000281152
- DTXSID80365705
- HMS2657E17
- BIM-0015301.P001
- CBMicro_015312
-
- Inchi: 1S/C14H31NO3/c1-12(2)5-7-15(8-6-13(3)4)14(9-16,10-17)11-18/h12-13,16-18H,5-11H2,1-4H3
- InChI Key: FBEJXAVMTLUBOC-UHFFFAOYSA-N
- SMILES: OCC(CO)(CO)N(CCC(C)C)CCC(C)C
Computed Properties
- Exact Mass: 261.23053
- Monoisotopic Mass: 261.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- Density: 1.004
- Boiling Point: 399.6°C at 760 mmHg
- Flash Point: 182.3°C
- Refractive Index: 1.489
- PSA: 63.93
2-[bis(3-methylbutyl)amino]-2-(hydroxymethyl)propane-1,3-diol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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